Cas no 2227814-81-3 (rac-(1R,3R)-3-2-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-2-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227814-81-3
• MF: C₁₄H₁₈F₃NO
• MW: 273.294034481049
• CID: 5849226
• PubChem ID: 165687133
• Update Time: 2025-06-19

rac-(1R,3R)-3-2-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-2-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine
• 2227814-81-3
• rac-[(1R,3R)-3-[2-methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl]methanamine
• EN300-1942219

• Inchi： 1S/C14H18F3NO/c1-13(2)10(7-18)11(13)8-5-4-6-9(12(8)19-3)14(15,16)17/h4-6,10-11H,7,18H2,1-3H3/t10-,11-/m1/s1
• InChI Key： FFEFXHGPHNWYOD-GHMZBOCLSA-N
• SMILES： FC(C1=CC=CC(=C1OC)[C@@H]1[C@@H](CN)C1(C)C)(F)F

Computed Properties

• Exact Mass: 273.13404868g/mol
• Monoisotopic Mass: 273.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-2-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine

Introduction to Rac-(1R,3R)-3-2-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227814-81-3)

Rac-(1R,3R)-3-2-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 2227814-81-3, belongs to a class of molecules that exhibit promising biological activity, making it a subject of extensive study in medicinal chemistry.

The molecular structure of this compound features a dimethylcyclopropylmethanamine core, which is appended with a 2-methoxy-3-(trifluoromethyl)phenyl substituent. This specific arrangement of functional groups contributes to its distinct chemical and biological profile. The presence of a trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the methoxy group introduces additional electronic and steric effects that influence its interactions with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the advantages offered by fluorinated aromatic rings. The trifluoromethyl group, in particular, has been widely recognized for its ability to improve pharmacokinetic properties such as bioavailability and half-life. This has led to its incorporation into numerous drug candidates across various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of Rac-(1R,3R)-3-2-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine is its potential as a pharmacological tool. Preliminary studies have suggested that this compound may interact with specific enzymes or receptors involved in disease pathways. For instance, its structural motif bears resemblance to known bioactive scaffolds that have demonstrated efficacy in modulating cellular processes relevant to conditions such as neurodegeneration and metabolic disorders.

The stereochemistry of this compound, denoted by the (1R,3R) configuration, is critical to its biological activity. Chirality plays a pivotal role in determining how molecules interact with biological systems, and the precise three-dimensional arrangement of atoms can significantly impact potency and selectivity. The synthesis of enantiomerically pure forms of this compound is an area of active research, as it allows for more detailed investigation into structure-activity relationships.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules like Rac-(1R,3R)-3-2-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine. Techniques such as asymmetric catalysis and chiral resolution have been particularly valuable in achieving high enantiomeric purity. These developments have not only facilitated the study of this compound but also opened up possibilities for designing analogs with enhanced properties.

The pharmacological evaluation of Rac-(1R,3R)-3-2-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine has revealed intriguing findings. In vitro assays have shown that it exhibits moderate activity against certain enzyme targets, suggesting potential therapeutic applications. Additionally, its interaction with biological membranes has been studied due to the presence of lipophilic moieties that could influence membrane permeability or receptor binding.

One notable aspect of this compound's behavior is its metabolic stability. The incorporation of a trifluoromethyl group not only enhances lipophilicity but also confers resistance to oxidative degradation by enzymes such as cytochrome P450 monooxygenases. This characteristic is particularly advantageous for drug development, as it can lead to improved bioavailability and prolonged circulation time within the body.

The synthesis of Rac-(1R,3R)-3-2-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic transformations include functional group interconversions, protecting group strategies, and stereoselective reactions. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been crucial in characterizing intermediates and confirming the structure of the final product.

Future directions in the study of this compound may involve exploring its potential in preclinical models to assess its efficacy and safety profiles. Additionally, computational studies using molecular modeling techniques could provide insights into how it interacts with biological targets at an atomic level. These approaches would further refine our understanding of its mechanism of action and guide the design of next-generation derivatives.

The impact of fluorinated aromatic compounds on modern drug discovery cannot be overstated. The unique properties offered by these molecules continue to drive innovation in medicinal chemistry. Rac-(1R,3R)-3-2-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine exemplifies this trend by combining structural complexity with promising biological activity. As research progresses，this compound holds significant potential for contributing to advancements in therapeutic intervention across multiple disease areas.